Cas no 2172243-10-4 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid
• CAS No: 2172243-10-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6079315
• PubChem ID: 165581517
• Update Time: 2025-05-20

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid
• 2172243-10-4
• EN300-1529392
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(2)18(13-24(30)29-27(25(31)32)11-12-34-16-27)14-28-26(33)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NRFCKOFVNJLFQL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid

Comprehensive Analysis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid (CAS No. 2172243-10-4)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid (CAS No. 2172243-10-4) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an oxolane (tetrahydrofuran) ring and a carboxylic acid functional group, makes it a valuable building block in pharmaceutical research and drug development. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), ensuring efficient deprotection and high yields.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biotechnology and personalized medicine. Researchers frequently search for Fmoc-protected amino acids like this compound to develop therapeutic peptides, diagnostic probes, and targeted drug delivery systems. The presence of the 4-methylpentanamido moiety enhances the compound's stability and compatibility with hydrophobic peptide sequences, addressing common challenges in peptide solubility and folding.

The oxolane-3-carboxylic acid component introduces conformational rigidity, which is critical for designing peptide mimics and small-molecule inhibitors. This feature aligns with the growing interest in cyclic peptides as next-generation therapeutics, particularly for protein-protein interaction (PPI) modulation. Searches for PPI inhibitors and peptidomimetics have spiked in academic databases and patent filings, highlighting the relevance of this compound.

From a synthetic perspective, the Fmoc-protected amino acid (CAS No. 2172243-10-4) is compatible with automated peptide synthesizers, streamlining workflows in high-throughput screening (HTS). Its carboxylic acid group allows for further functionalization via amide coupling or esterification, making it adaptable to diverse bioconjugation strategies. This versatility is particularly valuable in antibody-drug conjugate (ADC) development, a hot topic in oncology research.

Quality control of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid is ensured through HPLC and mass spectrometry, meeting the stringent standards of GMP-grade peptide synthesis. As the pharmaceutical industry shifts toward continuous manufacturing, such high-purity intermediates are critical for scale-up processes. The compound’s CAS registry number (2172243-10-4) facilitates precise tracking in regulatory submissions and supply chain management.

Environmental and safety considerations are also paramount. Unlike some traditional reagents, this Fmoc-derivative exhibits low toxicity and is compatible with green chemistry principles. Its use minimizes hazardous waste in peptide production, aligning with the EPA’s Safer Choice Initiative—a frequently searched topic among sustainable chemistry advocates.

In summary, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-3-carboxylic acid (CAS No. 2172243-10-4) represents a cutting-edge tool for peptide-based drug discovery. Its structural features cater to emerging trends like cyclic peptide therapeutics, ADC optimization, and green synthesis, making it a focal point for researchers navigating the intersection of chemistry, biology, and medicine.